Cas no 121503-84-2 (Benzene,1-isocyanato-4-pentyl-)
121503-84-2 structure
Product Name:Benzene,1-isocyanato-4-pentyl-
CAS No:121503-84-2
MF:C12H15NO
MW:189.253603219986
CID:133352
PubChem ID:24880483
Update Time:2025-04-19
Benzene,1-isocyanato-4-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-isocyanato-4-pentyl-
- 1-isocyanato-4-pentylbenzene
- 4-Pentylphenyl isocyanate
- Benzene,1-isocyanato-4-pentyl
- Benzene, 1-isocyanato-4-pentyl- (9CI)
- 121503-84-2
- DTXSID00412361
- J-004508
- 4-Pentylphenyl isocyanate, 97%
- SCHEMBL1403683
-
- MDL： MFCD04039897
- Inchi： 1S/C12H15NO/c1-2-3-4-5-11-6-8-12(9-7-11)13-10-14/h6-9H,2-5H2,1H3
- InChI Key： PWOKMYGXLFAPHI-UHFFFAOYSA-N
- SMILES： O=C=NC1C=CC(=CC=1)CCCCC
Computed Properties
- Exact Mass: 189.11500
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- Color/Form: Liquid
- Density: 0.987 g/mL at 25 °C(lit.)
- Boiling Point: 204-205 °C(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.5130(lit.)
- PSA: 29.43000
- LogP: 3.38660
- Solubility: Not determined
Benzene,1-isocyanato-4-pentyl- Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H312-H315-H319-H332-H334-H335
- Warning Statement： P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number：UN 2206 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38-42
- Safety Instruction： S23; S26; S36
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Risk Phrases：R20/21/22; R36/37/38; R42
Benzene,1-isocyanato-4-pentyl- Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzene,1-isocyanato-4-pentyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-226769-1 g |
4-Pentylphenyl isocyanate, |
121503-84-2 | 1g |
￥1,579.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-226769-1g |
4-Pentylphenyl isocyanate, |
121503-84-2 | 1g |
￥1579.00 | 2023-09-05 |
Benzene,1-isocyanato-4-pentyl- Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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